molecular formula C16H14O3 B8476061 1-Hydroxy-2,3-dihydro-1H-inden-5-yl benzoate

1-Hydroxy-2,3-dihydro-1H-inden-5-yl benzoate

Cat. No.: B8476061
M. Wt: 254.28 g/mol
InChI Key: BYLOTVLXQLOEFG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Hydroxy-2,3-dihydro-1H-inden-5-yl benzoate is a useful research compound. Its molecular formula is C16H14O3 and its molecular weight is 254.28 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C16H14O3

Molecular Weight

254.28 g/mol

IUPAC Name

(1-hydroxy-2,3-dihydro-1H-inden-5-yl) benzoate

InChI

InChI=1S/C16H14O3/c17-15-9-6-12-10-13(7-8-14(12)15)19-16(18)11-4-2-1-3-5-11/h1-5,7-8,10,15,17H,6,9H2

InChI Key

BYLOTVLXQLOEFG-UHFFFAOYSA-N

Canonical SMILES

C1CC2=C(C1O)C=CC(=C2)OC(=O)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

BH3.THF (1 M solution in THF, 773.8 mL, 773.8 mmol) was added dropwise to a stirred mixture of the product of Step B (195 g, 773.8 mmol) in anhydrous THF at 0° C. under nitrogen, and the reaction mixture was stirred at rt overnight. The mixture was cooled to 0° C. and carefully quenched with methanol (500 mL). Cooling bath was removed, and the solution was stirred until bubbling stopped. The solvent was evaporated under reduce pressure. The residue was purified by column chromatography on silica gel (EtOAc:PE=1:10) to give the title compound. 1H-NMR (400 MHz, CDCl3): δ 8.19-8.22 (m, 2H), 7.62-7.66 (m, 1H), 7.52 (t, J=7.6 Hz, 2H), 7.45 (d, J=8.1 Hz, 1H), 7.06-7.10 (m, 2H), 5.25 (t, J=6.1 Hz, 1H), 3.05-3.12 (m, 1H), 2.81-2.89 (m, 1H), 2.49-2.58 (m, 1H), 1.96-2.04 (m, 2H) ppm.
Quantity
773.8 mL
Type
reactant
Reaction Step One
Name
product
Quantity
195 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One

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